Cas no 1904093-85-1 (cis-4-fluorotetrahydrofuran-3-ol)

• Product Name: cis-4-fluorotetrahydrofuran-3-ol
• CAS No: 1904093-85-1
• MF: C₄H₇FO₂
• MW: 106.095585107803
• CID: 5104340
• Update Time: 2025-08-02

cis-4-fluorotetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• cis-4-fluorotetrahydrofuran-3-ol

• Inchi： 1S/C4H7FO2/c5-3-1-7-2-4(3)6/h3-4,6H,1-2H2/t3-,4+/m0/s1
• InChI Key： INQHWCYKASVEQT-IUYQGCFVSA-N
• SMILES： O1C[C@H](F)[C@H](O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on cis-4-fluorotetrahydrofuran-3-ol

cis-4-fluorotetrahydrofuran-3-ol: A Comprehensive Overview

cis-4-fluorotetrahydrofuran-3-ol, with the CAS number 1904093-85-1, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a tetrahydrofuran ring substituted with a fluorine atom at the 4-position and a hydroxyl group at the 3-position. The cis configuration of these substituents plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of cis-4-fluorotetrahydrofuran-3-ol as a key intermediate in the synthesis of bioactive molecules. Its ability to participate in various nucleophilic and electrophilic reactions makes it an invaluable building block in drug discovery. For instance, researchers have utilized this compound to develop novel antibiotics and anticancer agents, leveraging its unique reactivity to design molecules with enhanced potency and selectivity.

The synthesis of cis-4-fluorotetrahydrofuran-3-ol has been optimized through advancements in catalytic asymmetric synthesis. These methods not only improve the yield but also ensure high enantiomeric excess, which is critical for applications in chiral chemistry. The use of transition metal catalysts, such as palladium and rhodium complexes, has revolutionized the production process, making it more efficient and environmentally friendly.

In addition to its role in drug development, cis-4-fluorotetrahydrofuran-3-ol has found applications in materials science. Its ability to form stable polymers and copolymers has led to its use in the development of advanced materials for electronics and biodegradable plastics. Recent research has focused on enhancing the mechanical properties of these materials by incorporating fluorinated groups, which improve their thermal stability and resistance to degradation.

The biological activity of cis-4-fluorotetrahydrofuran-3-ol is another area of intense research interest. Studies have demonstrated its potential as an enzyme inhibitor, particularly in targeting kinases involved in cancer progression. The fluorine substituent enhances the compound's bioavailability and stability, making it a promising candidate for preclinical testing.

Furthermore, the compound's role in green chemistry has been explored extensively. Its use as a solvent in environmentally friendly reactions has been championed due to its low toxicity and biodegradability. This aligns with global efforts to reduce reliance on hazardous solvents and promote sustainable chemical practices.

In conclusion, cis-4-fluorotetrahydrofuran-3-ol represents a multifaceted compound with applications spanning diverse scientific disciplines. Its continued exploration promises to unlock new possibilities in drug discovery, materials science, and sustainable chemistry.